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Compound of Interest

Compound Name: Navocaftor

CAS No.: 2159103-66-7

Cat. No.: B609429

Get Quote

The proper disposal of Navocaftor, an investigational drug, is a critical component of

laboratory safety and environmental responsibility. All procedures must adhere to federal, state,

and local regulations, including the guidelines established by the Resource Conservation and

Recovery Act (RCRA). This protocol provides a step-by-step guide for researchers, scientists,

and drug development professionals to ensure the safe and compliant disposal of Navocaftor.

I. Waste Characterization
The first and most crucial step is to determine if Navocaftor is classified as a hazardous waste.

[1][2][3][4] This determination dictates the entire disposal pathway. While specific hazard

information for Navocaftor is not publicly available, researchers must consult the Safety Data

Sheet (SDS) provided by the manufacturer. If an SDS is not available, the compound should be

treated as hazardous waste as a precautionary measure.

Key indicators of hazardous waste under RCRA include:

P-listed wastes: Acutely toxic commercial chemical products.

U-listed wastes: Toxic and other hazardous commercial chemical products.
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Characteristic wastes: Exhibiting ignitability, corrosivity, reactivity, or toxicity.[1]

II. Segregation and Labeling
Proper segregation of waste is essential to prevent accidental mixing and to ensure correct

disposal.

Hazardous Navocaftor Waste: If determined to be hazardous, all Navocaftor waste (unused

product, contaminated labware, etc.) must be segregated from non-hazardous waste. The

waste container must be clearly labeled with the words "Hazardous Waste," the full chemical

name ("Navocaftor"), and a description of the contents.

Non-Hazardous Navocaftor Waste: If confirmed to be non-hazardous, it should still be

segregated from general lab trash to be managed as a non-hazardous pharmaceutical

waste, typically destined for incineration.

III. Container and Storage Requirements
Container Type Storage Location Labeling Requirements

Compatible, sealed, and leak-

proof container (e.g., glass or

high-density polyethylene)

Designated Satellite

Accumulation Area (SAA)

within the laboratory.

"Hazardous Waste", Chemical

Name ("Navocaftor"),

Accumulation Start Date,

Hazard Characteristics.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

IV. Disposal Procedures for Unused or Expired
Navocaftor
Step 1: Waste Determination Consult the manufacturer-provided Safety Data Sheet (SDS) to

determine if Navocaftor is a RCRA hazardous waste.

Step 2: Segregation and Containerization
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If Hazardous: Place all Navocaftor waste, including contaminated personal protective

equipment (PPE) and labware, into a designated, compatible hazardous waste container.

If Non-Hazardous: Place into a designated container for non-hazardous pharmaceutical

waste, separate from regular trash.

Step 3: Labeling Properly label the container as "Hazardous Waste" or "Non-Hazardous

Pharmaceutical Waste for Incineration" and include the full chemical name and other required

information.

Step 4: Storage Store the waste container in a designated Satellite Accumulation Area (SAA).

Step 5: Arrange for Pickup and Disposal Contact your institution's Environmental Health and

Safety (EHS) department to arrange for the pickup and disposal of the waste. Hazardous

pharmaceutical waste is typically incinerated at a permitted facility.

Step 6: Documentation Maintain meticulous records of all disposed Navocaftor, including

quantities and disposal dates, in accordance with institutional and regulatory requirements.

V. Disposal of Empty Containers
Empty containers that held Navocaftor may still contain residues and should be handled

carefully.

Hazardous Navocaftor: Containers that held a P-listed hazardous waste must be triple-

rinsed, and the rinsate collected as hazardous waste. For other hazardous Navocaftor,
containers are generally considered "RCRA empty" if all possible material has been

removed. Consult your EHS department for specific procedures.

Non-Hazardous Navocaftor: Empty containers can typically be disposed of in the regular

trash after being defaced to prevent reuse, provided they do not contain any patient-

protected information.

Experimental Protocols Cited
This guidance is based on standard operating procedures for the disposal of investigational

drugs in a research setting and aligns with federal and institutional guidelines for laboratory
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safety and chemical handling. The core experimental protocol is the Hazardous Waste

Determination, which involves a thorough review of the chemical's properties as outlined in its

Safety Data Sheet against the criteria set forth by the Resource Conservation and Recovery

Act (RCRA).

Navocaftor Disposal Workflow
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Navocaftor Disposal Decision Workflow

Start: Unused/Expired
Navocaftor Waste
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Segregate as
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Pharmaceutical Waste

No

Label Container:
'Hazardous Waste'
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Label Container:
'For Incineration'
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Store in Satellite
Accumulation Area (SAA)

Contact EHS for
Disposal Pickup

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Navocaftor in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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